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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(2-methoxyethyl)borate is a versatile reagent in organic synthesis, notably utilized as a

Lewis acid catalyst and a precursor in the formation of borate esters. A significant application

lies in the synthesis of modified nucleosides, which are crucial building blocks for therapeutic

oligonucleotides. Specifically, it is employed in the kilo-scale synthesis of 2'-O-(2-

methoxyethyl)-pyrimidines, key components in second-generation antisense oligonucleotides.

[1] This document provides detailed protocols and application notes for the use of Tris(2-
methoxyethyl)borate in the ring-opening of an anhydrouridine derivative, a critical step in the

production of these valuable pharmaceutical intermediates.

Core Application: Synthesis of 2'-O-(2-
methoxyethyl)-5-methyluridine
The primary application highlighted is the use of Tris(2-methoxyethyl)borate as a reagent in

the ring-opening of O-2,2'-anhydro-5-methyluridine to produce 2'-O-(2-methoxyethyl)-5-

methyluridine. This reaction is a key step in the large-scale synthesis of modified pyrimidine

nucleosides.[1] The process has been optimized for kilo-scale production, indicating its

robustness and industrial relevance.[1]
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The overall synthetic process involves a Lewis acid-catalyzed ring-opening of the anhydro-

nucleoside, followed by purification. The resulting 2'-O-(2-methoxyethyl)-5-methyluridine can

then be further modified for incorporation into oligonucleotide chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b079444?utm_src=pdf-body-img
https://www.benchchem.com/product/b079444?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Kilo-scale synthesis process for 2'-O-(2-methoxyethyl)-pyrimidine derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Reactions Involving
Tris(2-methoxyethyl)borate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079444#experimental-setup-for-reactions-involving-
tris-2-methoxyethyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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